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Compound of Interest

N,N-diallyl-4-
Compound Name:
methylbenzenesulfonamide

Cat. No.: B1267651

Introduction

N,N-diallyl-4-methylbenzenesulfonamide is a synthetic compound belonging to the
sulfonamide class of molecules. While direct and extensive research into its specific medicinal
chemistry applications is limited, the structural motifs present in the molecule, namely the
sulfonamide group and the diallyl functionality, suggest potential therapeutic avenues. The
sulfonamide moiety is a well-established pharmacophore found in a wide array of drugs with
diverse biological activities, including antibacterial, anticancer, and anti-inflammatory
properties. This report aims to consolidate the available information on related compounds to
infer potential applications and provide detailed protocols for its synthesis, which is a crucial
first step in any drug discovery pipeline.

Potential Therapeutic Applications

Based on the known biological activities of structurally related sulfonamides, N,N-diallyl-4-
methylbenzenesulfonamide could be investigated for the following applications:

o Anticancer Activity: The sulfonamide group is a key feature in several anticancer drugs. For
instance, compounds incorporating a benzenesulfonamide moiety have been explored as
inhibitors of carbonic anhydrase 1X, an enzyme associated with tumor metabolism. While no
specific anticancer data for N,N-diallyl-4-methylbenzenesulfonamide is available, its core

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1267651?utm_src=pdf-interest
https://www.benchchem.com/product/b1267651?utm_src=pdf-body
https://www.benchchem.com/product/b1267651?utm_src=pdf-body
https://www.benchchem.com/product/b1267651?utm_src=pdf-body
https://www.benchchem.com/product/b1267651?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267651?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

structure suggests it could serve as a scaffold for the development of novel anticancer
agents.

e Enzyme Inhibition: Sulfonamides are known to be effective enzyme inhibitors. A notable
example is the inhibition of y-secretase by N-benzylbenzenesulfonamide derivatives, an area
of interest for Alzheimer's disease research.[1] Although this activity has not been confirmed
for the diallyl derivative, it represents a plausible line of investigation.

e Glucocorticoid Receptor Modulation: The N-benzylbenzenesulfonamide scaffold has also
been identified in nonsteroidal glucocorticoid receptor modulators.[1] This suggests that N,N-
diallyl-4-methylbenzenesulfonamide could be explored for its potential to modulate this
important therapeutic target.

Experimental Protocols

While specific biological assay protocols for N,N-diallyl-4-methylbenzenesulfonamide are not
available in the public domain, a detailed protocol for the synthesis of a closely related
compound, N-allyl-N-benzyl-4-methylbenzenesulfonamide, has been reported.[1] This two-step
synthesis can be adapted for the synthesis of the title compound.

Synthesis of N,N-Diallyl-4-methylbenzenesulfonamide (Proposed)

The synthesis would likely proceed in two steps: first, the reaction of 4-methylbenzenesulfonyl
chloride with allylamine to form N-allyl-4-methylbenzenesulfonamide, followed by a second
allylation step.

Step 1: Synthesis of N-allyl-4-methylbenzenesulfonamide
A detailed protocol for a similar reaction has been described.[2]
Step 2: Synthesis of N,N-diallyl-4-methylbenzenesulfonamide

This step would involve the allylation of N-allyl-4-methylbenzenesulfonamide. The protocol for
the benzylation of a similar compound can be adapted by substituting benzyl bromide with allyl
bromide.[1]

Table 1: Reagents and Conditions for Proposed Synthesis
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Logical Workflow for Investigating Medicinal
Chemistry Applications

The following workflow outlines the necessary steps to explore the therapeutic potential of N,N-
diallyl-4-methylbenzenesulfonamide.
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Workflow for Medicinal Chemistry Evaluation
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Conclusion

While N,N-diallyl-4-methylbenzenesulfonamide remains an understudied molecule in
medicinal chemistry, its structural components suggest that it could be a valuable starting point
for the development of new therapeutic agents. The provided synthetic strategies and the
proposed workflow offer a clear path for researchers to systematically investigate its biological
activities and potential applications in drug discovery. Further research is warranted to fully
elucidate the pharmacological profile of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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